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Introduction
Furalaxyl is a systemic fungicide belonging to the phenylamide class, widely used in

agriculture to control diseases caused by Oomycetes, such as downy mildews and late blight.

As a chiral compound, Furalaxyl exists as two enantiomers, (R)-furalaxyl and (S)-furalaxyl. It
is well-established that the biological activity of many chiral pesticides resides primarily in one

of the enantiomers. This technical guide provides an in-depth overview of the differential

biological activities of Furalaxyl enantiomers, presenting key quantitative data, detailed

experimental protocols, and a visualization of its mechanism of action.

Data Presentation
The biological activity of Furalaxyl enantiomers exhibits significant enantioselectivity, with

differences observed in their fungicidal action, ecotoxicity, and environmental fate.

Table 1: Fungicidal Activity of Furalaxyl Enantiomers
While it is widely reported that the fungicidal activity of phenylamides like Furalaxyl is primarily

due to the (R)-enantiomer, specific EC50 or MIC values for the individual enantiomers of

Furalaxyl against target Oomycetes were not available in the reviewed literature. The R-

enantiomer is considered the active form, while the S-enantiomer is considered significantly

less active or inactive.
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Enantiomer
Target
Organism

Activity Metric Value (mg/L) Reference

(R)-furalaxyl Oomycetes EC50/MIC Not Available -

(S)-furalaxyl Oomycetes EC50/MIC Not Available -

Table 2: Ecotoxicity of Furalaxyl Enantiomers
In contrast to its fungicidal activity, the S-enantiomer of Furalaxyl has been shown to be more

toxic to certain non-target organisms.

Enantiomer
Non-Target
Organism

Activity Metric Value (mg/L) Reference

(R)-furalaxyl
Scenedesmus

obliquus
96h EC50 15.26[1] [1]

(S)-furalaxyl
Scenedesmus

obliquus
96h EC50 13.59[1] [1]

Table 3: Environmental Fate of Furalaxyl Enantiomers
The enantiomers of Furalaxyl also exhibit different degradation rates in the environment, which

can lead to an enrichment of the less active but potentially more ecotoxic enantiomer.

Enantiomer Environment Metric Value (days) Reference

(R)-furalaxyl Agricultural Soil Half-life 11.4 - 34.7[2] [2]

(S)-furalaxyl Agricultural Soil Half-life 19.3 - 49.5[2] [2]

Mechanism of Action: Inhibition of RNA Polymerase
I
Furalaxyl, like other phenylamide fungicides, has a specific mode of action, targeting the

synthesis of ribosomal RNA (rRNA) in Oomycetes. This is achieved through the inhibition of
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RNA polymerase I. The (R)-enantiomer is responsible for this inhibitory activity. The disruption

of rRNA synthesis ultimately leads to the cessation of protein synthesis and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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